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Compound of Interest

Compound Name: CatD-IN-1

Cat. No.: B15575253 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for the use of CatD-IN-1, a

selective inhibitor of Cathepsin D (CatD), in various cell culture experiments. This document is

intended to assist researchers in investigating the role of Cathepsin D in cellular processes

such as apoptosis, autophagy, and signaling pathways.

Introduction to CatD-IN-1
CatD-IN-1 is a non-peptidic small molecule inhibitor of the lysosomal aspartic protease

Cathepsin D.[1] It exhibits potent inhibitory activity against CatD, making it a valuable tool for

studying the physiological and pathological functions of this enzyme. Cathepsin D is implicated

in a variety of cellular processes, and its dysregulation has been linked to diseases such as

cancer and neurodegenerative disorders.[2]
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Property Value Reference

IC₅₀ 0.44 µM [3]

Molecular Formula C₁₈H₁₈Cl₂N₄O₅ [3]

Molecular Weight 441.27 g/mol [3]

Appearance Solid powder [3]

Storage

Powder: -20°C for 3 years. In

solvent: -80°C for 6 months,

-20°C for 1 month.

[3]

Signaling Pathways Involving Cathepsin D
Cathepsin D is a key player in several signaling cascades, influencing cell fate and function.

Understanding these pathways is crucial for designing and interpreting experiments using

CatD-IN-1.

Cathepsin D in Apoptosis
Cathepsin D can regulate both the intrinsic and extrinsic pathways of apoptosis.[1][4] Upon

certain stimuli, it can be released from the lysosome into the cytoplasm, where it can cleave Bid

to truncated Bid (tBid). tBid then translocates to the mitochondria, inducing the release of

cytochrome c and initiating the caspase cascade.[2]
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Caption: Cathepsin D-mediated intrinsic apoptosis pathway.
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Cathepsin D in Autophagy
Cathepsin D is a crucial component of the autophagy-lysosomal pathway, responsible for the

degradation of cellular components.[5] Autophagy can either promote cell survival or lead to

autophagic cell death. Inhibition of Cathepsin D can block the degradation of autophagosomes,

leading to their accumulation.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-148298/CatD-IN-1-DataSheet-MedChemExpress.pdf
https://pubmed.ncbi.nlm.nih.gov/30485484/
https://pubmed.ncbi.nlm.nih.gov/30485484/
https://pubmed.ncbi.nlm.nih.gov/30485484/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8143247/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8143247/
https://pubmed.ncbi.nlm.nih.gov/22542809/
https://pubmed.ncbi.nlm.nih.gov/22542809/
https://www.benchchem.com/product/b15575253#how-to-use-catd-in-1-in-cell-culture-experiments
https://www.benchchem.com/product/b15575253#how-to-use-catd-in-1-in-cell-culture-experiments
https://www.benchchem.com/product/b15575253#how-to-use-catd-in-1-in-cell-culture-experiments
https://www.benchchem.com/product/b15575253#how-to-use-catd-in-1-in-cell-culture-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15575253?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

